![molecular formula C19H22O4 B146945 Alnusdiol CAS No. 56973-51-4](/img/structure/B146945.png)
Alnusdiol
Overview
Description
Alnusdiol is an organic compound belonging to the class of diols. It is a colorless liquid, soluble in water and alcohol, and has a wide range of applications in the field of chemistry and biochemistry. This compound is also known as 1,2-ethanediol, ethylene glycol, glycol, and glycol alcohol. It is an important component of many polymers and is used in the production of polyester and polyurethane foams. It is also used in the manufacture of antifreeze, coolants, and solvents. This compound has been studied extensively for its biochemical and physiological effects, and has a wide range of applications in laboratory experiments.
Scientific Research Applications
Chemical Composition and Natural Sources
- Alnusdiol in Plants : this compound, a diarylheptanoid, was identified in the roots of Casuarina junghuhniana, a plant in the Casuarinaceae family. This discovery marked the first time compounds of this class were isolated from this plant family (Kaneda et al., 1990).
Potential Medicinal Applications
- Application in Dermatology : A study on Alnus japonica extract, which potentially includes this compound, demonstrated its efficacy in treating atopic dermatitis in mice. The extract reduced allergic and inflammatory biomarkers, indicating its potential use in treating skin conditions (Choi et al., 2011).
Pharmacognosy and Phytochemistry
- Phytochemical Profile of Alnus Species : Research compiling 273 compounds from the genus Alnus, including this compound, highlighted the species' diverse pharmacological activities. Diarylheptanoids like this compound, with a unique structural skeleton, are prominent constituents of this genus, known for their anticancer effects (Ren et al., 2017).
- Bioactive Constituents in Alnus : Diarylheptanoids, including this compound, are dominant in the genus Alnus. They exhibit various biological activities such as antioxidant effects and inhibition of inflammatory markers. The study emphasized the traditional medicinal uses of Alnus species in treatments of diseases like cancer and hepatitis (Sati et al., 2011).
Chemical Studies and Compound Identification
- Identification in Betula maximowicziana : this compound was also isolated from the heartwood of Betula maximowicziana. Its absolute configuration was determined, adding to the understanding of this compound's chemical properties (Hanawa et al., 1997).
Advanced Analytical Techniques
- Specialized Metabolite Diversity Study : A study assessing the chemical diversity of Alnus species using LC-MS/MS analysis indicated the presence of diarylheptanoids like this compound. This high-throughput chemical annotation approach helped in identifying bioactive compounds and their potential therapeutic applications (Kang et al., 2020).
Safety and Hazards
When handling Alnusdiol, avoid dust formation and breathing vapors, mist, or gas . In case of contact with eyes, immediately flush eyes with plenty of water for at least 15 minutes . If this compound comes into contact with skin, flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes .
Mechanism of Action
Target of Action
Alnusdiol is a natural diterpene alcohol compound . It exhibits good scavenging activities against 2, 2-diphenyl-1-picryhydrazyl (DPPH), showing moderate anti-oxidant effects . Therefore, the primary targets of this compound are likely to be reactive oxygen species (ROS) and free radicals in the body.
Pharmacokinetics
It is known that this compound is a white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and chloroform, but difficult to dissolve in water . This suggests that its bioavailability may be influenced by factors such as the route of administration and the presence of certain solvents or carriers.
Biochemical Analysis
Biochemical Properties
Alnusdiol is a dominant constituent in the genus Alnus, which is known for its anticancer effect It interacts with various biomolecules, including enzymes and proteins, to exert its biochemical effects
Cellular Effects
This compound exhibits a wide spectrum of pharmacological activities both in vitro and in vivo . It influences cell function by improving glucose metabolism and insulin signal transduction of HepG2 cells partly by enhancing the expression level of insulin receptor and insulin receptor substrate-1
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules and changes in gene expression
properties
IUPAC Name |
tricyclo[12.3.1.12,6]nonadeca-1(17),2,4,6(19),14(18),15-hexaene-3,9,11,17-tetrol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O4/c20-14-5-1-12-3-7-18(22)16(9-12)17-10-13(4-8-19(17)23)2-6-15(21)11-14/h3-4,7-10,14-15,20-23H,1-2,5-6,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWQBDYGHWGZJOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=C(C=C2)O)C3=C(C=CC(=C3)CCC(CC1O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50563195 | |
Record name | Tricyclo[12.3.1.1~2,6~]nonadeca-1(18),2(19),3,5,14,16-hexaene-3,9,11,17-tetrol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56973-51-4 | |
Record name | Tricyclo[12.3.1.1~2,6~]nonadeca-1(18),2(19),3,5,14,16-hexaene-3,9,11,17-tetrol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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